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Compound of Interest

Compound Name: Apoptozole

Cat. No.: B1666067

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of Apoptozole,
a potent inhibitor of Heat Shock Protein 70 (Hsp70), in experimental settings. Adherence to
these guidelines is crucial for obtaining reliable and reproducible results.

Product Information

Apoptozole, also known as Apoptosis Activator VII, is a small molecule inhibitor targeting the
ATPase domain of Hsc70 and Hsp70.[1][2] By inhibiting these chaperone proteins, Apoptozole
can induce apoptosis in various cell lines, making it a valuable tool for cancer research and
drug development.

Chemical and Physical Properties

Property Value Reference
Molecular Weight 625.56 g/mol [1112]131[4]
Formula C33H25F6N30s3 [21[4]

CAS Number 1054543-47-3 [3][4]
Appearance White to off-white solid [2]

Solubility Data
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Solvent Concentration Notes Reference
Use fresh, anhydrous
=100 mg/mL (= DMSO as itis
DMSO _ _ [2](3]
159.86 mM) hygroscopic, which
can reduce solubility.
Sonication is
Ethanol 24 mg/mL (38.37 mM)  recommended to aid [5]
dissolution.
Water Insoluble [3]

In Vivo Formulation 1

> 2.5 mg/mL (4.00
mM)

Clear solution in 10%

DMSO, 40% PEG300,

5% Tween-80, and
45% Saline.

[1](2]

In Vivo Formulation 2

2.5 mg/mL (4.00 mM)

Suspended solution in
10% DMSO and 90%
(20% SBE-B-CD in
Saline). Requires

sonication.

[1](2]

In Vivo Formulation 3

= 2.5 mg/mL (4.00
mM)

Clear solution in 10%
DMSO and 90% Corn
Qil.

[1](2]

Mechanism of Action

Apoptozole functions as an inhibitor of the ATPase domain of both Hsc70 and Hsp70, with

dissociation constants (Kd) of 0.21 uM and 0.14 pM, respectively.[1][3] Its primary mechanism

involves the induction of caspase-dependent apoptosis.[3] This is achieved by blocking the
interaction between HSP70 and Apoptotic Protease Activating Factor 1 (APAF-1).[3][5]
However, Apoptozole does not appear to affect the association of HSP70 with other proteins

such as ASK1, JNK, or BAX.[1][2] It is important to note that some studies suggest Apoptozole

may form aggregates in aqueous solutions, which could potentially lead to non-specific

interactions.[6]
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Apoptozole's Mechanism of Action.

Experimental Protocols
Preparation of Apoptozole Stock Solutions
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Materials:

Apoptozole powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes
Procedure:
o Equilibrate the Apoptozole vial to room temperature before opening.

e To prepare a 10 mM stock solution, add the appropriate volume of DMSO to your vial of
Apoptozole. For example, to 1 mg of Apoptozole (MW: 625.56), add 159.86 pL of DMSO.

» Vortex the solution thoroughly until the Apoptozole is completely dissolved. Gentle warming
(37°C) or sonication may be used to aid dissolution if necessary.[2]

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the stock solution at -20°C for up to 1 year or at -80°C for up to 2 years.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Apoptozole: Application Notes and Protocols for
Experimental Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666067#apoptozole-solubility-and-preparation-for-
experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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